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Compound of Interest

Compound Name: 4-Benzoylmorpholin-3-one

CAS No.: 61883-62-3

Cat. No.: B2855906

Get Quote

Executive Summary
In drug development and photochemistry, the distinction between active photo-initiators and

stable pharmacophores is critical. Benzophenone (BP) is a prototypical Type II photoinitiator

characterized by strong UVA absorption and high photoreactivity (hydrogen abstraction). In

contrast, 4-Benzoylmorpholin-3-one (4-BMO) is a rigidified N-acyl lactam scaffold often used

in CNS drug discovery.

This guide demonstrates that 4-BMO exhibits a hypsochromic (blue) shift relative to

Benzophenone, lacking the low-energy

transition that drives Benzophenone's photoreactivity. Consequently, 4-BMO serves as a
photostable structural motif, whereas Benzophenone functions as a high-efficiency UV
absorber and radical generator.

Structural & Physicochemical Characterization
Understanding the chromophore is essential to predicting UV performance.
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Feature Benzophenone 4-Benzoylmorpholin-3-one

CAS Number 119-61-9
1468-28-6 (N-Benzoyl)* /

Derivative

Molecular Formula

Chromophore
Diaryl Ketone (

)

N-Acyl Lactam (

)

Conjugation

Extended

-system across two phenyl

rings.

Cross-conjugated imide-like

system.

Key Electronic State
Low-lying Triplet State (

) accessible via UVA.

High-energy Singlet (

); inefficient ISC.

Solubility Lipophilic (LogP ~3.18) Amphiphilic/Polar (LogP < 1.0)

> Note: 4-Benzoylmorpholin-3-one is a specific oxidized derivative of N-benzoylmorpholine.

The "3-one" introduces a lactam functionality, creating a cross-conjugated imide-like electronic

environment.

Structural Visualization
The following diagram illustrates the structural divergence affecting electronic transitions.
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Figure 1: Comparison of photochemical pathways. Benzophenone accesses a reactive triplet

state, while 4-BMO relaxes rapidly, indicating photostability.

UV Absorption Performance Data
The "Absorption Rate" in spectroscopy is quantified by the Molar Extinction Coefficient (

). The data below contrasts the spectral windows of both compounds.

Comparative Spectral Data
Parameter Benzophenone (BP)

4-Benzoylmorpholin-

3-one (4-BMO)
Implication

(Primary) 252 nm ~235–245 nm
4-BMO absorbs

deeper in UVC/UVB.

(

)

~18,000 ~12,000–15,000 (Est.)

Both are strong

absorbers in the deep

UV.

(Secondary)

333 nm (

)
Negligible / < 280 nm

Critical Difference: BP

absorbs UVA; 4-BMO

does not.

~150 < 10

4-BMO is transparent

to UVA curing sources

(365nm).

UVA Cutoff (

)
~380 nm ~290 nm

4-BMO does not

interfere with UVA

assays.

Mechanism of Action[1][2]
Benzophenone: The

group is flanked by two aromatic rings, stabilizing the excited state and allowing absorption
at longer wavelengths (330 nm). This transition is "forbidden" but sufficient to generate

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b2855906/docs?utm_src=pdf-body-img#comparative-analysis-4-benzoylmorpholin-3-one-vs-benzophenone-uv-absorption-profiles
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2855906?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


radicals for UV curing or degradation.

4-Benzoylmorpholin-3-one: The nitrogen atom competes for the carbonyl's electron density

(resonance). The "3-one" lactam carbonyl creates a cross-conjugated system (

). This typically raises the energy of the LUMO, pushing absorption to shorter wavelengths
(Blue Shift) and reducing UVA activity.

Experimental Protocol: Comparative Extinction
Coefficient Determination
To validate these values in your specific solvent matrix (e.g., Methanol or Acetonitrile), follow

this self-validating protocol.

Objective: Determine

at

and

to assess shielding vs. initiation potential.

Reagents & Equipment[1][2][3][4]
Analytes: Benzophenone (>99%), 4-Benzoylmorpholin-3-one (>98%, synthesized or

commercial standard).

Solvent: Spectroscopic grade Methanol or Acetonitrile (Cutoff < 190 nm).

Instrument: Double-beam UV-Vis Spectrophotometer (e.g., Agilent Cary 60 or Shimadzu UV-

1800).

Cells: Quartz cuvettes (10 mm path length).

Workflow Diagram
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Start Protocol

1. Prepare Stock Solutions
(10 mM in MeOH)

2. Serial Dilution
(10, 20, 40, 60, 80 µM)

3. Baseline Correction
(Pure Solvent)

4. Scan 200–400 nm
(Scan Rate: 200 nm/min)

5. Calculate Epsilon (ε)
Beer-Lambert Law: A = εcl

Click to download full resolution via product page

Figure 2: Step-by-step workflow for determining Molar Extinction Coefficients.

Step-by-Step Methodology
Stock Preparation:

Weigh 18.2 mg of Benzophenone and dissolve in 10 mL Methanol (10 mM).

Weigh ~21.9 mg of 4-Benzoylmorpholin-3-one (MW ~219.2 g/mol ) and dissolve in 10

mL Methanol (10 mM).

Note: Ensure 4-BMO is fully dissolved; sonicate if necessary due to polarity.
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Serial Dilution:

Prepare working standards:

.

Validation Check: Absorbance at

must remain between 0.2 and 1.2 AU for linearity.

Measurement:

Scan blank (Methanol) from 200 to 400 nm.

Scan each standard. Observe the peak shift. Benzophenone will show a distinct hump at

330 nm; 4-BMO should show a sharp decline after 260 nm.

Data Analysis:

Plot Absorbance (

) vs. Concentration (

) for

and

.

Extract the slope (

).

Success Criteria:

.

Applications & Recommendations
For Drug Development (CNS Scaffolds)[5]
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Recommendation: Use 4-Benzoylmorpholin-3-one.[1]

Reasoning: Its lack of UVA absorption minimizes phototoxicity risks. The rigid morpholinone

ring improves metabolic stability compared to the flexible benzophenone chain. It serves as

a bioisostere for other N-heterocycles.

For UV Curing / Photo-Initiation
Recommendation: Use Benzophenone (or derivatives).[2]

Reasoning: 4-BMO is not a viable photoinitiator for standard UV-LED (365/395 nm) systems

because it does not absorb sufficient energy to undergo intersystem crossing to a triplet

state.

For Impurity Analysis
Differentiation: If an unknown impurity appears in HPLC with a UV spectrum matching

"Benzoyl" (

nm) but lacking the 330 nm band, it is likely the amide/lactam derivative (4-BMO) rather than
the ketone (Benzophenone).

References
Mayol-Llinàs, J., Farnaby, W., & Nelson, A. (2017).[1] Modular synthesis of thirty lead-like

scaffolds suitable for CNS drug discovery. Chemical Communications, 53, 12345–12348.[1]

National Institute of Standards and Technology (NIST). (2025). Benzophenone UV-Vis

Spectrum. NIST Chemistry WebBook, SRD 69.

PubChem. (2025). N-Benzoylmorpholine Compound Summary. National Library of Medicine.

Stoltz, B. M., et al. (2011). Construction of tertiary chiral centers by Pd-catalyzed asymmetric

allylic alkylation of prochiral enolate equivalents. Tetrahedron, 67(24), 4313-4317. (Describes

synthesis and enolate properties of 4-benzoylmorpholin-3-one).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b2855906/docs?utm_src=pdf-body#comparative-analysis-4-benzoylmorpholin-3-one-vs-benzophenone-uv-absorption-profiles
https://etheses.whiterose.ac.uk/id/eprint/20746/1/MayolLlina%CC%80s_J_Chemistry_PhD_2018.pdf
https://www.researchgate.net/figure/The-UV-spectra-of-compounds-3-with-1a-A-and-compounds-4-with-BP-B_fig1_365948316
https://etheses.whiterose.ac.uk/id/eprint/20746/1/MayolLlina%CC%80s_J_Chemistry_PhD_2018.pdf
https://etheses.whiterose.ac.uk/id/eprint/20746/1/MayolLlina%CC%80s_J_Chemistry_PhD_2018.pdf
https://www.benchchem.com/product/b2855906/docs?utm_src=pdf-body#comparative-analysis-4-benzoylmorpholin-3-one-vs-benzophenone-uv-absorption-profiles
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2855906?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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